Cas no 4812-69-5 ( )

  Properties

Names and Identifiers

• 1-(4-amino-3,5-dichlorophenyl)-2-(dimethylamino)ethanol
• 1-Phenyl-4-methyl-3-amino-butan
• AC1L527Q
• AC1Q3LZH
• BRN 2375455
• CTK4H9769
• KST-1B4456
• NSC 22981
• AKOS009392143
• DB-212823
• NSC22981
• NSC-22981
• SCHEMBL19079570
• EN300-50199
• 4-methyl-1-phenylpentan-3-amine
• 4812-69-5
• +Expand

• InChIKey： MQCYPOVFQBAQCT-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H19N/c1-10(2)12(13)9-8-11-6-4-3-5-7-11/h3-7,10,12H,8-9,13H2,1-2H3
• SMILES： CC(C)C(CCC1=CC=CC=C1)N

Computed Properties

• Exact Mass: 177.15187
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 4
• Monoisotopic Mass: 177.152
• Heavy Atom Count: 13
• Complexity: 125
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3
• Topological Polar Surface Area: 26A^2

Experimental Properties

• LogP: 3.30280
• PSA: 26.02
• Refractive Index: 1.511
• Boiling Point: 90-95 ºC (0.4 Torr)
• Flash Point: 109.6±12.1 ºC,
• Solubility: Slightly soluble (0.59 g/l) (25 º C),
• Density: 0.919±0.06 g/cm3 (20 ºC 760 Torr),